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Compound of Interest

Compound Name: GK60

Cat. No.: B15136974

Proper disposal of laboratory materials is a critical component of ensuring a safe and compliant
research environment. This guide provides essential information on the disposal procedures for
materials designated as GK60. However, it is crucial to note that "GK60" is an identifier used
for multiple, chemically distinct products. Ascertaining the specific nature of your GK60
substance is the mandatory first step before proceeding with any disposal protocol.

Initial safety assessments have revealed that the designation "GK60" can refer to several
different materials, each with unique properties and corresponding disposal requirements.
These include, but are not limited to: a polyester fabric, Tryptic Soy Agar, activated charcoal,
and various chemical cleaning solutions. The safety data sheets (SDS) for these products
outline significantly different handling and disposal instructions.

For instance, a GK60-designated polyester product is listed as stable and non-hazardous, with
no special spill handling procedures indicated.[1] In contrast, Tryptic Soy Agar labeled as GK60
does not require a Safety Data Sheet under OSHA and European regulations, suggesting it is
not classified as a hazardous material.[2] Another substance, activated charcoal identified as
DARCO G 60, is also classified as non-hazardous.[3] However, various cleaning agents from
G.K. Chemical Specialties also use the "GK60" identifier and are accompanied by detailed
SDS outlining specific health hazards and disposal guidelines.

Due to this ambiguity, a one-size-fits-all disposal procedure for "GK60" cannot be provided.
Attempting to do so would pose a significant safety risk.
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Mandatory First Step: Identify Your Specific GK60
Product

Before proceeding, you must identify the exact nature of the GK60 material in your laboratory.
Consult the product's original packaging, purchasing records, or the manufacturer's Safety
Data Sheet (SDS). The SDS is the primary source of information for safe handling and
disposal.

Once you have identified the specific chemical composition or product name of your GK60, you
can then refer to the appropriate disposal guidelines as mandated by your institution's
Environmental Health and Safety (EHS) department and local regulations.

General Principles of Laboratory Waste Disposal

While specific protocols for your GK60 product are pending its identification, the following
general principles for the disposal of laboratory waste should always be followed:

Consult the Safety Data Sheet (SDS): The SDS for any chemical is the most important
resource for information on hazards, handling, storage, and disposal.

o Segregate Waste: Never mix different types of chemical waste. Incompatible chemicals can
react violently.

e Use Proper Containers: Waste must be stored in containers that are compatible with the
chemical, properly labeled, and kept securely closed.

» Follow Institutional Procedures: Your institution's EHS department will have specific protocols
for the collection and disposal of chemical waste. Always adhere to these procedures.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
safety glasses, and a lab coat, when handling chemical waste.

This guide will be updated with specific disposal procedures once more definitive information
about the particular GK60 product in question is provided. The safety of laboratory personnel
and the protection of the environment are of paramount importance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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